Cas no 955790-17-7 (N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-2-phenoxyacetamide)

• Product Name: N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-2-phenoxyacetamide
• CAS No: 955790-17-7
• MF: C₂₀H₂₄N₂O₂
• MW: 324.416765213013
• CID: 6272446
• PubChem ID: 16837027
• Update Time: 2025-10-31

N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-2-phenoxyacetamide
• N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]-2-phenoxyacetamide
• N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]-2-phenoxyacetamide
• AKOS024634798
• SMSSF-0625612
• AMS_CNC_ID-117535819
• 955790-17-7
• N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-2-phenoxyacetamide
• F2271-0012

• Inchi： 1S/C20H24N2O2/c1-22-13-5-6-17-14-16(9-10-19(17)22)11-12-21-20(23)15-24-18-7-3-2-4-8-18/h2-4,7-10,14H,5-6,11-13,15H2,1H3,(H,21,23)
• InChI Key： YPMQTBJBZDXMDK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(NCCC1C=CC2=C(C=1)CCCN2C)=O

Computed Properties

• Exact Mass: 324.183778013g/mol
• Monoisotopic Mass: 324.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.6Ų

Additional information on N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-2-phenoxyacetamide

Recent Advances in the Study of N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-2-phenoxyacetamide (CAS: 955790-17-7)

The compound N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-2-phenoxyacetamide (CAS: 955790-17-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydroquinoline and phenoxyacetamide moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary research suggests that N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-2-phenoxyacetamide exhibits selective binding affinity towards certain receptors involved in neurological and inflammatory pathways. This selectivity is attributed to the structural features of the molecule, which allow it to interact with high specificity. Further studies are underway to map these interactions in greater detail, with the aim of optimizing the compound's efficacy and reducing potential off-target effects.

In addition to its receptor binding properties, recent studies have explored the compound's pharmacokinetic profile. Investigations into its absorption, distribution, metabolism, and excretion (ADME) have provided valuable insights into its bioavailability and potential for therapeutic use. Early results indicate that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are critical factors for its development as a drug candidate. These findings are supported by in vitro and in vivo studies, which have demonstrated consistent results across different experimental models.

Another significant aspect of the research on N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-2-phenoxyacetamide is its potential application in treating neurological disorders. Recent preclinical studies have shown that the compound can modulate neurotransmitter systems implicated in conditions such as depression, anxiety, and neurodegenerative diseases. These effects are believed to be mediated through its interaction with specific neural receptors, although the exact mechanisms remain under investigation. The compound's ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent for central nervous system disorders.

Beyond its neurological applications, the compound has also been studied for its anti-inflammatory and analgesic properties. Research has demonstrated that N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-2-phenoxyacetamide can inhibit key inflammatory mediators, suggesting its utility in treating chronic inflammatory conditions. These findings have sparked interest in exploring its use in diseases such as rheumatoid arthritis and inflammatory bowel disease, where current treatment options are often limited by side effects or incomplete efficacy.

Despite these promising findings, challenges remain in the development of N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-2-phenoxyacetamide as a therapeutic agent. Issues such as dose optimization, long-term safety, and potential drug-drug interactions need to be addressed through further research. Ongoing studies are focusing on these aspects, with the goal of advancing the compound into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a crucial role in overcoming these hurdles and translating the compound's potential into tangible medical benefits.

In conclusion, N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-2-phenoxyacetamide (CAS: 955790-17-7) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features, coupled with its diverse pharmacological properties, make it a compound of significant interest. Continued research efforts are likely to uncover further applications and refine its therapeutic potential, paving the way for its eventual use in clinical settings. As the body of evidence grows, this compound may well emerge as a key player in the treatment of various neurological and inflammatory disorders.